1-Oxo Ibuprofen 1-Oxo Ibuprofen Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
1-oxo Ibuprofen is a degradation product and potential impurity in commercial preparations of ibuprofen. Ibuprofen is a non-selective, reversible COX inhibitor and non-steroidal anti-inflammatory drug (NSAID). Formulations containing ibuprofen are widely used for inflammation, pain, and fever. However, it is considered, among other pharmaceuticals, an environmental contaminant because it cannot be completey biodegraded during the wastewater treatment process. Degradation using ultraviolet light, Fe(III), and peroxymonosulfate has been described and results in degradation products, including 1-oxo ibuprofen.
Brand Name: Vulcanchem
CAS No.: 65813-55-0
VCID: VC20813957
InChI: InChI=1S/C13H16O3/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9H,1-3H3,(H,15,16)
SMILES: CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol

1-Oxo Ibuprofen

CAS No.: 65813-55-0

Cat. No.: VC20813957

Molecular Formula: C13H16O3

Molecular Weight: 220.26 g/mol

* For research use only. Not for human or veterinary use.

1-Oxo Ibuprofen - 65813-55-0

Specification

Description Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
1-oxo Ibuprofen is a degradation product and potential impurity in commercial preparations of ibuprofen. Ibuprofen is a non-selective, reversible COX inhibitor and non-steroidal anti-inflammatory drug (NSAID). Formulations containing ibuprofen are widely used for inflammation, pain, and fever. However, it is considered, among other pharmaceuticals, an environmental contaminant because it cannot be completey biodegraded during the wastewater treatment process. Degradation using ultraviolet light, Fe(III), and peroxymonosulfate has been described and results in degradation products, including 1-oxo ibuprofen.
CAS No. 65813-55-0
Molecular Formula C13H16O3
Molecular Weight 220.26 g/mol
IUPAC Name 2-[4-(2-methylpropanoyl)phenyl]propanoic acid
Standard InChI InChI=1S/C13H16O3/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9H,1-3H3,(H,15,16)
Standard InChI Key RCINGEKPKJQCMO-UHFFFAOYSA-N
SMILES CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O
Canonical SMILES CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O
Appearance Assay:≥98%A solid

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